Cas no 54908-07-5 (1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(2-propenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(2-propenyl)-
• CAS No: 54908-07-5
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 353330
• PubChem ID: 70560136
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(2-propenyl)-
• 3,4-dichloro-1-prop-2-enylpyrrole-2,5-dione
• SCHEMBL11306231
• 54908-07-5
• 3,4-Dichloro-1-(prop-2-en-1-yl)-1H-pyrrole-2,5-dione
• DTXSID60742398

• Inchi： 1S/C7H5Cl2NO2/c1-2-3-10-6(11)4(8)5(9)7(10)12/h2H,1,3H2
• InChI Key： BAQOIDSIMACFDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)CC=C)=O)Cl

Computed Properties

• Exact Mass: 204.96985
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38